Cas no 1806989-23-0 (6-(Difluoromethyl)-2-methoxy-4-nitropyridine-3-carboxaldehyde)

• Product Name: 6-(Difluoromethyl)-2-methoxy-4-nitropyridine-3-carboxaldehyde
• CAS No: 1806989-23-0
• MF: C₈H₆F₂N₂O₄
• MW: 232.141048908234
• CID: 4897293
• Update Time: 2025-10-17

6-(Difluoromethyl)-2-methoxy-4-nitropyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-2-methoxy-4-nitropyridine-3-carboxaldehyde

• Inchi： 1S/C8H6F2N2O4/c1-16-8-4(3-13)6(12(14)15)2-5(11-8)7(9)10/h2-3,7H,1H3
• InChI Key： URAXJJHTGPEAPD-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(C=O)=C(N=1)OC)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 271
• XLogP3: 1.1
• Topological Polar Surface Area: 85

Additional information on 6-(Difluoromethyl)-2-methoxy-4-nitropyridine-3-carboxaldehyde

Introduction to 6-(Difluoromethyl)-2-methoxy-4-nitropyridine-3-carboxaldehyde (CAS No. 1806989-23-0)

6-(Difluoromethyl)-2-methoxy-4-nitropyridine-3-carboxaldehyde (CAS No. 1806989-23-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of pyridine derivatives, which are known for their diverse applications in drug discovery and development.

The molecular structure of 6-(Difluoromethyl)-2-methoxy-4-nitropyridine-3-carboxaldehyde is characterized by the presence of a pyridine ring substituted with a difluoromethyl group, a methoxy group, and a nitro group. The combination of these functional groups imparts specific chemical and biological properties to the molecule, making it an interesting candidate for various research applications.

Recent studies have highlighted the importance of fluorinated compounds in drug design due to their ability to enhance the pharmacokinetic properties of drugs, such as improved metabolic stability and increased lipophilicity. The difluoromethyl group in 6-(Difluoromethyl)-2-methoxy-4-nitropyridine-3-carboxaldehyde is particularly noteworthy in this context, as it can significantly influence the compound's interaction with biological targets.

The methoxy group is another key feature of this compound. Methoxy groups are commonly used in medicinal chemistry to modulate the lipophilicity and electronic properties of molecules, which can affect their binding affinity to receptors and enzymes. In the case of 6-(Difluoromethyl)-2-methoxy-4-nitropyridine-3-carboxaldehyde, the methoxy group may play a crucial role in enhancing its bioavailability and efficacy.

The presence of a nitro group in the molecule adds another layer of complexity. Nitro groups are known for their strong electron-withdrawing properties, which can influence the electronic distribution within the molecule and affect its reactivity. In medicinal chemistry, nitro groups are often used to introduce redox-active functionalities that can be exploited for therapeutic purposes, such as in anticancer agents and antibiotics.

One of the primary areas of interest for 6-(Difluoromethyl)-2-methoxy-4-nitropyridine-3-carboxaldehyde is its potential as an antimicrobial agent. Recent research has shown that pyridine derivatives with similar structural features exhibit potent antibacterial activity against both Gram-positive and Gram-negative bacteria. The combination of the difluoromethyl, methoxy, and nitro groups in this compound may enhance its ability to disrupt bacterial cell walls or inhibit essential bacterial enzymes.

In addition to its antimicrobial properties, 6-(Difluoromethyl)-2-methoxy-4-nitropyridine-3-carboxaldehyde has also been investigated for its potential as an anticancer agent. Studies have demonstrated that certain pyridine derivatives can induce apoptosis in cancer cells by targeting specific signaling pathways or disrupting cellular processes such as DNA replication and repair. The unique structure of 6-(Difluoromethyl)-2-methoxy-4-nitropyridine-3-carboxaldehyde may make it a promising candidate for further exploration in this area.

The synthesis of 6-(Difluoromethyl)-2-methoxy-4-nitropyridine-3-carboxaldehyde typically involves several steps, including the formation of the pyridine ring, introduction of the difluoromethyl group, methylation, nitration, and final functionalization to form the aldehyde moiety. Each step requires careful optimization to ensure high yields and purity, making this compound a challenging but rewarding target for synthetic chemists.

In terms of pharmacokinetics, preliminary studies suggest that 6-(Difluoromethyl)-2-methoxy-4-nitropyridine-3-carboxaldehyde exhibits favorable properties such as good solubility, stability, and permeability. These characteristics are essential for ensuring that the compound can effectively reach its intended biological targets when administered as a therapeutic agent.

However, it is important to note that further research is needed to fully understand the safety profile and potential side effects of 6-(Difluoromethyl)-2-methoxy-4-nitropyridine-3-carboxaldehyde. Preclinical studies involving in vitro and in vivo models are currently underway to evaluate its toxicity, pharmacodynamics, and overall therapeutic potential.

In conclusion, 6-(Difluoromethyl)-2-methoxy-4-nitropyridine-3-carboxaldehyde (CAS No. 1806989-23-0) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure combines several functional groups that confer specific chemical and biological properties, making it an intriguing target for further investigation. As research continues to advance our understanding of this compound's potential uses and mechanisms of action, it may pave the way for new therapeutic strategies in areas such as antimicrobial therapy and cancer treatment.